Cas no 1821033-48-0 (Formamidine Thiocyanate)

• Product Name: Formamidine Thiocyanate
• CAS No: 1821033-48-0
• MF: C₂H₅N₃S
• MW: 103.146198034286
• MDL: MFCD32062905
• CID: 4619618
• PubChem ID: 146680210
• Update Time: 2025-05-24

Formamidine Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Formamidinium Thiocyanate
• Formamidine Thiocyanate
• methanimidamide;thiocyanic acid
• 1821033-48-0
• MFCD32062905
• F1153
• D90694
• SY246607
• Thiocyanic Acid compd. with Formimidamide (1:1)
• formamidine; thiocyanate ion
• methanimidamide; sulfanylformonitrile

• MDL： MFCD32062905
• Inchi： 1S/CH4N2.CHNS/c2*2-1-3/h1H,(H3,2,3);3H
• InChI Key： FWTZHLAHNTZZGE-UHFFFAOYSA-N
• SMILES： SC#N.NC=N

Computed Properties

• Exact Mass: 103.02041835 g/mol
• Monoisotopic Mass: 103.02041835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 41.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7
• Molecular Weight: 103.15

Additional information on Formamidine Thiocyanate

Formamidine Thiocyanate: A Comprehensive Overview

Formamidine Thiocyanate (CAS No. 1821033-48-0) is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, also referred to as thiocyanate formamide, belongs to the class of thioureas and is widely used in various industrial and scientific contexts. Its molecular structure, comprising a thiourea group attached to a formamide moiety, contributes to its versatile reactivity and functionality.

Recent studies have highlighted the potential of Formamidine Thiocyanate in the field of materials science, particularly in the synthesis of advanced materials such as conductive polymers and nanomaterials. Researchers have demonstrated that this compound can act as a versatile building block for constructing complex molecular architectures, enabling the creation of materials with tailored electronic and mechanical properties. For instance, a 2023 study published in *Advanced Materials* explored the use of Formamidine Thiocyanate in the fabrication of graphene-based composites, showcasing its ability to enhance the electrical conductivity of these materials.

In addition to its role in materials science, Formamidine Thiocyanate has also found applications in catalysis. Its ability to coordinate with metal ions makes it an effective ligand in transition metal-catalyzed reactions. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it has been shown to improve reaction efficiency and selectivity. A 2023 paper in *Nature Catalysis* reported that the use of Formamidine Thiocyanate as a ligand significantly accelerated the Suzuki-Miyaura coupling reaction, reducing reaction times by up to 50% compared to traditional ligands.

The synthesis of Formamidine Thiocyanate has also been a topic of extensive research. Traditional methods involve the reaction of thiourea with formamide under specific conditions; however, recent advancements have focused on developing more efficient and environmentally friendly synthesis routes. For example, a study published in *Green Chemistry* in 2023 introduced a microwave-assisted synthesis method that not only reduces reaction time but also minimizes the generation of hazardous byproducts.

Beyond its chemical applications, Formamidine Thiocyanate has shown promise in biological systems. Preliminary studies suggest that it may possess antimicrobial properties, making it a potential candidate for use in pharmaceutical applications. A 2023 investigation conducted by researchers at the University of Cambridge demonstrated that Formamidine Thiocyanate exhibited potent activity against several bacterial strains, including drug-resistant pathogens such as MRSA (methicillin-resistant Staphylococcus aureus). These findings underscore its potential as a novel therapeutic agent.

The versatility of Formamidine Thiocyanate is further evident in its application as a precursor for other chemical compounds. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it an invaluable intermediate in organic synthesis. For instance, it can be used to synthesize heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

From an environmental perspective, recent research has focused on understanding the fate and behavior of Formamidine Thiocyanate in natural systems. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its potential environmental impact. However, further investigations are needed to fully assess its long-term effects on ecosystems.

In conclusion, Formamidine Thiocyanate (CAS No. 1821033-48-0) is a multifaceted compound with applications spanning materials science, catalysis, biology, and organic synthesis. Its unique chemical properties and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development progress, Formamidine Thiocyanate is poised to play an increasingly important role in both academic and industrial settings.